Cas no 1131007-45-8 (6-(Trifluoromethoxy)pyridin-2-amine)

• Product Name: 6-(Trifluoromethoxy)pyridin-2-amine
• CAS No: 1131007-45-8
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD20542914
• CID: 1091969
• PubChem ID: 49871098
• Update Time: 2025-04-20

6-(Trifluoromethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethoxy)pyridin-2-amine
• EN300-399254
• SB21559
• ANASNIOXOHMDMN-UHFFFAOYSA-N
• 6-(Trifluoromethoxy)-2-pyridinamine
• SCHEMBL2302655
• A894491
• DB-296377
• F10555
• CS-0080621
• 2-Amino-6-(Trifluoromethoxy)pyridine
• DTXSID601292189
• MFCD20542914
• AS-46808
• 1131007-45-8
• AKOS022185712

• MDL： MFCD20542914
• Inchi： 1S/C6H5F3N2O/c7-6(8,9)12-5-3-1-2-4(10)11-5/h1-3H,(H2,10,11)
• InChI Key： ANASNIOXOHMDMN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(N)N=1)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 180.2±35.0 °C at 760 mmHg
• Flash Point: 62.8±25.9 °C
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

6-(Trifluoromethoxy)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives